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Compound of Interest

Compound Name: Metamitron

Cat. No.: B166286

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and application of
Metamitron formulations for experimental field trials. Metamitron is a selective triazinone
herbicide primarily used for the control of broadleaf weeds and some grasses.[1][2] Its mode of
action is the inhibition of photosynthesis at Photosystem Il (PSII).[2][3][4]

Physicochemical Properties of Metamitron

A thorough understanding of Metamitron's properties is crucial for accurate formulation and
application in experimental settings.
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Chemical Formula

C10H10N4O

Molar Mass 202.217 g/mol
Appearance Colorless-to-yellow crystals
Melting Point 167 °C (333 °F; 440 K)

Solubility in Water

0.17% (1.68 - 1.7 g/L) at 20 °C

Vapor Pressure

0.00000086 Pa at 20 °C

Log Kow (Octanol-Water

Partition Coefficient)

0.96

Soil Half-life

Can be moderately persistent,
with dissipation half-lives
(DTso0) ranging from
approximately 2 to 40 days
depending on environmental

conditions.

Experimental Formulations

For experimental field trials, formulations are typically prepared from technical grade

Metamitron or a commercial formulation. Commercial formulations, such as Goltix® 700 SC (a

suspension concentrate containing 58.3% or 700 g/L Metamitron), are often used as a starting

point.

Preparation of a Stock Solution from Technical Grade

Metamitron

This protocol outlines the preparation of a 10 g/L stock solution. Adjustments can be made

based on the required final concentrations.

Materials:

o Metamitron (technical grade, purity > 98%)
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o Wetting agent (e.g., non-ionic surfactant like Tween® 80 or similar)
e Dispersing agent (e.g., lignosulfonate or a polymeric dispersant)

o Antifreeze agent (e.g., propylene glycol) - optional, for storage

e Antifoaming agent (e.qg., silicone-based)

« Distilled or deionized water

e Magnetic stirrer and stir bar

e Volumetric flasks (various sizes)

e Analytical balance

Protocol:

e Weighing: Accurately weigh 10.2 g of technical grade Metamitron (assuming 98% purity,
adjust based on actual purity) onto a weighing paper.

e Premixing: In a beaker, create a slurry by adding a small amount of water containing the
wetting agent (e.g., 0.1-0.5% v/v) and dispersing agent (e.g., 0.5-2.0% v/v) to the
Metamitron powder. Mix thoroughly to ensure all particles are wetted.

o Dispersion: Place the beaker on a magnetic stirrer and add approximately 800 mL of distilled
water. Stir vigorously for at least 30 minutes to ensure uniform dispersion.

o Additives: While stirring, add the antifreeze agent (if desired, e.g., 5-10% v/v) and a few
drops of the antifoaming agent.

e Final Volume: Quantitatively transfer the suspension to a 1 L volumetric flask. Rinse the
beaker with distilled water and add the rinsate to the flask. Bring the solution to the final
volume with distilled water.

» Homogenization: Cap the flask and invert it several times to ensure a homogenous
suspension. This is your 10 g/L stock solution.
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o Storage: Store the stock solution in a cool, dark place. Shake well before each use.

Dilution for Field Application from Stock Solution or
Commercial Formulation

This protocol describes the preparation of a spray solution for a specific application rate.

Example Application Rate: 1.0 kg active ingredient (a.i.) per hectare. Spray Volume: 200 L per
hectare.

Calculations:

Required concentration in spray tank: (1000 g a.i. /200L) =5 g a.i./L

Volume of 10 g/L stock solution needed per liter of spray solution: (5 g/L) / (10 g/L) = 0.5 L of
stock per liter of spray solution.

For a 10 L sprayer: 0.5 L/L * 10 L = 5 L of stock solution. Add 5 L of water.

Using Goltix® 700 SC (700 g/L):
o Volume of commercial product needed per hectare: (1000 g a.i.) / (700 g a.i./L) = 1.43 L

o Volume of commercial product for a 10 L sprayer covering 500 m? (1/20th of a hectare):
1.43L/20=0.0715Lor 71.5 mL.

Protocol:
o Fill Sprayer: Fill the sprayer tank with half the required volume of water.

o Add Metamitron: While agitating, add the calculated amount of Metamitron stock solution
or commercial formulation.

o Add Adjuvants (if required): Add any other desired adjuvants, such as non-ionic surfactants,
crop oil concentrates, or other herbicides for tank-mixing studies.

e Final Volume: Add the remaining water to reach the final desired volume.
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Application: Maintain agitation throughout the application to ensure the suspension remains
uniform.

Experimental Field Trial Protocols
Dose-Response Study

Objective: To determine the effective dose of Metamitron for controlling specific weed species

and to assess crop tolerance.

Methodology:

Plot Design: Establish a randomized complete block design with a minimum of four
replications. Plot sizes should be adequate for representative weed and crop assessment
(e.g., 2m x 5m).

Treatments: Include a range of Metamitron application rates (e.g., 0, 0.5, 1.0, 1.5, 2.0, 2.5
kg a.i./ha). Include an untreated control and a hand-weeded control.

Application: Apply Metamitron at the appropriate weed and crop growth stage (pre-
emergence or post-emergence). For post-emergence applications, weeds are typically most
susceptible at the cotyledon to 2-4 true leaf stage.

Data Collection:

o Weed Control Efficacy: Assess weed density (counts per unit area) and biomass at set
intervals (e.g., 7, 14, 28 days after treatment). Visual ratings of percent weed control (0%
= no control, 100% = complete control) are also common.

o Crop Injury: Visually assess crop phytotoxicity (e.g., stunting, chlorosis, necrosis) at the
same intervals using a 0-100% scale (0% = no injury, 100% = crop death).

o Yield: Harvest the crop at maturity and determine the yield per plot.

Tank-Mix Compatibility and Efficacy Study

Objective: To evaluate the physical compatibility and synergistic, antagonistic, or additive

effects of tank-mixing Metamitron with other herbicides.
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Methodology:
e Jar Test (Physical Compatibility):
o In a clear glass jar, add water and any water conditioning agents.

o Add the components in the following order, agitating after each addition: 1) water-
dispersible granules (WDG) or wettable powders (WP), 2) suspension concentrates (SC)
like Metamitron, 3) emulsifiable concentrates (EC).

o Observe for any signs of incompatibility such as flocculation, precipitation, or separation.
e Field Trial:
o Design the experiment as a factorial arrangement in a randomized complete block design.

o Include treatments of each herbicide applied alone and in the desired tank-mix

combinations.

o Apply treatments and collect data on weed control, crop injury, and yield as described in
the dose-response study.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Example of Weed Control Efficacy Data
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Treatment

Rate (kg a.i./ha)

Weed Density Weed Biomass
(plants/im?) 28 DAT* (g/m?) 28 DAT*

Untreated Control 0 150 a 250 a
Metamitron 1.0 25b 40 b
Metamitron 2.0 5c¢ 10c
Hand-weeded Control ~ N/A od od

1 Days After
Treatment. Means
followed by the same
letter are not
significantly different
(P > 0.05).

Table 2: Example of Crop Injury and Yield Data

Crop Injury (%) 14

Treatment Rate (kg a.i./ha) Yield (t/ha)
DAT?
Untreated Control 0 Oa 30c
Metamitron 1.0 2a 55 a
Metamitron 2.0 5a 52 a
Hand-weeded Control N/A Oa 60 a
1 Days After
Treatment. Means
followed by the same
letter are not
significantly different
(P > 0.05).
Visualizations
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Signaling Pathway: Metamitron's Mode of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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